dimethyl 2-[(2-fluorobenzoyl)amino]terephthalate

• IUPAC Name: dimethyl 2-[(2-fluorobenzoyl)amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C17H14FNO5/c1-23-16(21)10-7-8-12(17(22)24-2)14(9-10)19-15(20)11-5-3-4-6-13(11)18/h3-9H,1-2H3,(H,19,20)
• InChI Key: IETXNAIJSRSTAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H14FNO5
• Molecular Weight: 331.29 g/mol

Description

Dimethyl 2-[(2-fluorobenzoyl)amino]terephthalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as FDMT and has a molecular formula of C19H15FNO4.

Mechanism of Action

The mechanism of action of FDMT is not fully understood. However, studies have suggested that it may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. It may also act as a potent inhibitor of tubulin polymerization, leading to the disruption of microtubule dynamics.
Biochemical and Physiological Effects:
FDMT has been shown to exhibit low toxicity and good biocompatibility in vitro. It has also been shown to have good solubility in various organic solvents, making it an attractive candidate for use in various applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of FDMT is its versatility, as it can be used in various applications, including medicinal chemistry, materials science, and organic electronics. It is also relatively easy to synthesize and has a high yield. However, one of the main limitations is its cost, as it is a relatively expensive compound.

Future Directions

There are several potential future directions for research on FDMT. One area of interest is the development of new synthetic routes to improve the yield and purity of the compound. Another area of interest is the investigation of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of FDMT and its potential applications in various fields.

Synthesis Methods

The synthesis of FDMT involves a multi-step process that includes the reaction of 2-fluorobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with dimethyl terephthalate. The final product is obtained after the reaction of the resulting acid chloride with 2-aminophenol. The overall yield of FDMT is approximately 60%, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

FDMT has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, FDMT has been shown to exhibit potent anticancer activity against a range of cancer cell lines. It has also been investigated for its potential as an antifungal and antibacterial agent.
In materials science, FDMT has been used as a building block for the synthesis of various functional materials, including polymers, liquid crystals, and metal-organic frameworks. It has also been investigated for its potential as a fluorescent probe for sensing applications.
In organic electronics, FDMT has been used as a key component in the synthesis of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). It has also been investigated for its potential as a hole-transport material in OLEDs.